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Compound of Interest

Compound Name: GR 113808

Cat. No.: B1672113

For Researchers, Scientists, and Drug Development Professionals

Introduction

GR 113808 is a potent and highly selective antagonist of the serotonin 5-HTa receptor.[1][2][3]
It is an invaluable tool in neuroscience and pharmacology research for investigating the
physiological and pathological roles of the 5-HT4 receptor. Accurate and consistent preparation
of stock solutions is critical for obtaining reliable and reproducible experimental results. This
document provides a detailed protocol for the preparation of GR 113808 stock solutions in
Dimethyl Sulfoxide (DMSO), along with relevant chemical data and a diagram of its mechanism
of action.

Physicochemical Properties and Storage

A summary of the key quantitative data for GR 113808 is presented in the table below for easy
reference.
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Property Value Source
Molecular Formula C19H27N304S [1112]
Molecular Weight 393.50 g/mol [1][2]
Purity >98% (HPLC) [11[3]
Appearance Off-white solid [1]
Solubility in DMSO 100 mM [1]
Storage Temperature (Solid) 2-8°C [1]

] Aliquot and freeze at -20°C.
Stock Solution Storage [1]
Stable for up to 3 months.

Experimental Protocol: Preparing a 10 mM GR
113808 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of GR 113808 in DMSO. This
concentration is a common starting point for subsequent dilutions to working concentrations for
various in vitro and in vivo experiments.

Materials:

GR 113808 powder

o Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes (e.g., 1.5 mL)

o Calibrated micropipettes and sterile tips

e Analytical balance

o \ortex mixer

e Optional: Sonicator
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Procedure:

o Equilibrate Reagents: Allow the vial of GR 113808 powder and the bottle of DMSO to come
to room temperature before opening to prevent condensation of moisture.

* Weigh GR 113808: Accurately weigh out 3.935 mg of GR 113808 powder using an analytical
balance and transfer it to a sterile microcentrifuge tube.

o Calculation: To prepare a 10 mM (0.010 mol/L) solution in 1 mL (0.001 L):
= Moles = Concentration x Volume = 0.010 mol/L x 0.001 L = 0.00001 mol

» Mass = Moles x Molecular Weight = 0.00001 mol x 393.50 g/mol = 0.003935 g = 3.935
mg

e Add DMSO: Carefully add 1 mL of anhydrous DMSO to the microcentrifuge tube containing
the GR 113808 powder.

o Dissolve the Compound:

o Cap the tube securely and vortex the solution vigorously for 1-2 minutes to facilitate
dissolution.

o Visually inspect the solution to ensure that all the powder has dissolved.

o If the compound does not fully dissolve, sonication in a water bath for 5-10 minutes can be
used to aid dissolution.

o Aliquot for Storage: Once the GR 113808 is completely dissolved, aliquot the 10 mM stock
solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge tubes.
This prevents repeated freeze-thaw cycles which can degrade the compound.

o Storage: Label the aliquots clearly with the compound name, concentration, solvent, and
date of preparation. Store the aliquots at -20°C. The stock solutions are stable for up to 3
months when stored under these conditions.[1]

Visualizing the Workflow and Signaling Pathway
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To aid in the understanding of the experimental process and the mechanism of action of GR
113808, the following diagrams have been generated.

Workflow for GR 113808 Stock Solution Preparation

Workflow for GR 113808 Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM GR 113808 stock solution.
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Simplified 5-HT4 Receptor Signaling and GR 113808 Antagonism
Simplified 5-HT4 Receptor Signaling and GR 113808 Antagonism
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Caption: GR 113808 competitively antagonizes the 5-HTa receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for GR 113808 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672113#preparing-gr-113808-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.sigmaaldrich.com/US/en/product/mm/508120
https://en.wikipedia.org/wiki/GR-113808
https://www.tocris.com/products/gr-113808_1322
https://www.benchchem.com/product/b1672113#preparing-gr-113808-stock-solution-in-dmso
https://www.benchchem.com/product/b1672113#preparing-gr-113808-stock-solution-in-dmso
https://www.benchchem.com/product/b1672113#preparing-gr-113808-stock-solution-in-dmso
https://www.benchchem.com/product/b1672113#preparing-gr-113808-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672113?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

